1-(2,6-Difluorobenzoyl)piperazine

• IUPAC Name: (2,6-difluorophenyl)-piperazin-1-ylmethanone
• InChI: InChI=1S/C11H12F2N2O/c12-8-2-1-3-9(13)10(8)11(16)15-6-4-14-5-7-15/h1-3,14H,4-7H2
• InChI Key: WFDYOKBYDJIGLN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C11H12F2N2O
• DSSTOX Substance ID: DTXSID101261157
• Molecular Weight: 226.22 g/mol
• CAS RN: 179334-15-7

Description

“1-(2,6-Difluorobenzoyl)piperazine” is a chemical compound with the molecular formula C11H12O1N2F2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years. The most common method for synthesizing piperazine derivatives involves the cyclization of 1,2-diamine derivatives with sulfonium salts. Other methods include the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “1-(2,6-Difluorobenzoyl)piperazine” consists of a six-membered ring containing two opposing nitrogen atoms.

Synthesis routes and methods

Procedure details

Charge acetic acid (5 L) to a 22 L flask. Place the reaction in an ice-water bath. Add piperazine (355.00 g, 2.0 equiv; 4.06 moles) in portions with stirring, and increase temperature to ˜40° C. Add another 5 L of acetic acid. Stir until mixture becomes a solution. Adjust cooling bath to ˜13° C. Add 2,6-difluorobenzoyl chloride (355.00 g, 1.00 equiv; 2.01 moles; 253.39 mL) drop wise over a 2 hours period, while maintaining reaction temperature at approximately 13-15° C. Stir overnight. Concentrate under reduced pressure and dissolve residue in 2 L of ice water. Cool flask in an ice water bath. Add 5 N NaOH to adjust pH to 7.5 while maintaining the reaction temperature below 30° C. Filter at ˜10° C. Extract product from filtrate with dichloromethane (4×2 L). Remove solvent under reduced pressure. Dissolve the solid in 1.5 L of methanol at room temperature and filter. Concentrate the methanol solution, then solvent exchange with toluene 2.0 L, afforded pure product. Filter to obtain (2,6-difluorophenyl)-piperazin-1-yl-methanone. Concentrate filtrate and filter again to obtain additional product (total 400 g).